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Compound of Interest

Compound Name: BMS-813160
CAS No.: 1286279-29-5
Cat. No.: B606254
Get Quote
. J

This technical support center provides researchers, scientists, and drug development
professionals with essential information for conducting experiments with BMS-813160, a potent
dual antagonist of CCR2 and CCR5. Here you will find troubleshooting guides, frequently
asked questions (FAQs), detailed experimental protocols, and key data presented in a clear
and accessible format.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BMS-8131607

Al: BMS-813160 is an antagonist of both human C-C chemokine receptor type 2 (CCR2) and
type 5 (CCR5).[1] By binding to these receptors, it prevents their activation by their respective
chemokine ligands (e.g., CCL2 for CCR2, and CCL3, CCL4, CCL5 for CCR5).[2] This inhibition
blocks downstream signaling pathways, which can in turn inhibit inflammatory processes,
angiogenesis, and tumor cell migration, proliferation, and invasion.[1]

Q2: What are the reported IC50 values for BMS-8131607
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A2: BMS-813160 has been shown to be a potent and selective CCR2/CCRS5 dual antagonist.
In binding assays, it has an IC50 of 6.2 nM for CCR2 and 3.6 nM for CCRS5.[3] Further
functional assay data is provided in the data tables below.

Q3: In what experimental models has BMS-813160 been tested?

A3: BMS-813160 has been evaluated in various in vitro assays, including binding and
chemotaxis assays.[3] It has also been studied in vivo in a mouse model of thioglycollate-
induced peritonitis, where it demonstrated the ability to inhibit the migration of inflammatory
monocytes and macrophages.[2][4] Additionally, BMS-813160 is being investigated in several
clinical trials for various types of cancer, often in combination with other therapies.[5][6][7]

Q4: What are some key considerations for preparing BMS-813160 for in vitro and in vivo
experiments?

A4: BMS-813160 is a small molecule that can be dissolved in solvents like DMSO for in vitro
stock solutions.[8] For in vivo studies, specific formulation protocols should be followed to
ensure bioavailability. For example, one protocol involves a vehicle of PEG300, Tween-80, and
saline.[3] It is crucial to assess the solubility and stability of the compound in your specific
experimental buffer or vehicle.

Data Presentation
In Vitro Efficacy of BMS-813160
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Assay Type Target Cell Type Ligand IC50 (nM)

Human

o Peripheral Blood
Binding CCR2 125I-CCL2 6.2[3]
Mononuclear

Cells
o Human
Binding CCR5 ] 125I-MIP-13 3.6[3]
Peripheral T cells
] Human THP-1
Chemotaxis CCR2 CCL2 0.8[3]
cells
CD11b Human Whole
] CCR2 CCL2 4.8[3]
Upregulation Blood
. Human
Chemotaxis CCR5 ) MIP-1p3 1.1[3]
Peripheral T cells
CD11b Human Whole
] CCR5 MIP-13 5.7[3]
Upregulation Blood

In Vivo Dose-Response of BMS-813160

Animal Model Dosing Regimen Effect

) ) Dose-dependent reduction of
Thioglycollate-induced )
T 10, 50, and 160 mg/kg, orally, inflammatory monocyte and
peritonitis in human-CCR2 ] ST
o twice a day for 48 hours macrophage infiltration in the
knock-in mice )
peritoneum.[3][4]

Experimental Protocols & Troubleshooting
Chemotaxis Assay Protocol

This protocol provides a general framework for assessing the effect of BMS-813160 on cell
migration towards a chemokine gradient.

1. Cell Preparation:
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Culture your cells of interest (e.g., THP-1 monocytes for CCR2 or activated human
peripheral blood T cells for CCR5) to a sufficient density.

Harvest the cells and resuspend them in assay medium (e.g., RPMI + 0.5% BSA) at a
concentration of 1 x 106 cells/mL.

Pre-incubate the cells with various concentrations of BMS-813160 or vehicle control (e.g.,
DMSO) for 30 minutes at 37°C.

. Assay Plate Setup:
Use a chemotaxis chamber system (e.g., a 96-well plate with a porous membrane insert).

In the lower chamber, add assay medium containing the appropriate chemokine (e.g., CCL2
for CCR2-expressing cells or CCL5 for CCR5-expressing cells) at a concentration known to
induce migration. Include a negative control with assay medium only.

Carefully place the membrane insert on top of the lower chamber, avoiding air bubbles.
Add the pre-incubated cell suspension to the top of the insert.
. Incubation:

Incubate the plate at 37°C in a humidified incubator with 5% CO2 for a duration appropriate
for your cell type (typically 2-4 hours).

. Quantification of Migration:
After incubation, remove the insert.

Quantify the number of cells that have migrated to the lower chamber. This can be done by
cell counting with a hemocytometer, using a fluorescent dye and a plate reader, or through
automated cell analysis systems.

. Data Analysis:

Calculate the percentage of inhibition of migration for each concentration of BMS-813160
compared to the vehicle control.
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» Plot the percentage of inhibition against the log concentration of BMS-813160 to generate a
dose-response curve and determine the IC50 value.

Troubleshooting Guide

Issue Possible Cause Suggested Solution

- Reduce the serum

- Cells are overly motile or concentration in the assay
High background migration activated.- The membrane is medium.- Handle inserts
(migration in the absence of damaged.- The chemokine has  carefully and inspect for
chemokine) contaminated the upper damage.- Be careful during

chamber. pipetting to avoid cross-

contamination.

- Perform a chemokine dose-
- The chemokine concentration  response titration to find the
is suboptimal.- The incubation optimal concentration.-
Low or no migration towards time is too short.- The cells are  Optimize the incubation time.-

) not healthy or responsive.- The  Ensure cells are in the
the chemokine

pore size of the membrane is logarithmic growth phase and
not appropriate for the cell have high viability.- Use a
type. membrane with a pore size

suitable for your cells.

_ - Ensure thorough mixing of
- Inconsistent cell numbers i
) the cell suspension before
were added to each well.- Air

High variability between plating.- Carefully place the
) bubbles were trapped under ) )
replicate wells ) ) insert at an angle to allow air
the insert.- Uneven chemokine ) )
_ to escape.- Pipette solutions
gradient. )
slowly and consistently.
- Check the solubility of BMS-
813160 in your assay
- The concentration of BMS- medium.- Use a lower
Compound precipitation 813160 is above its solubility concentration of the compound
limit in the assay medium. or a different solvent system

(ensure the solvent is

compatible with your cells).
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Visualizations
Signaling Pathway of CCR2/CCRS5 and Inhibition by
BMS-813160
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Caption: CCR2/CCRS5 signaling and inhibition by BMS-813160.

General Experimental Workflow for BMS-813160 Dose-
Response Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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